Cas no 2228910-01-6 (methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole-3-carboxylate)

Methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole-3-carboxylate is a specialized heterocyclic compound featuring both pyrazole and epoxide functional groups. Its molecular structure, combining a carboxylate ester with an oxirane moiety, makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of the reactive epoxide group allows for further functionalization through ring-opening reactions, enabling the introduction of diverse substituents. The methyl ester enhances solubility and stability, facilitating handling in synthetic workflows. This compound is valued for its potential in constructing complex molecular architectures, particularly in medicinal chemistry where pyrazole derivatives are of significant interest.

methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole-3-carboxylate structure

2228910-01-6 structure

Product Name:methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole-3-carboxylate

CAS No:2228910-01-6

MF:C₉H₁₂N₂O₃

MW:196.203182220459

CID:5923118

PubChem ID:165837992

Update Time:2025-05-19

methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole-3-carboxylate
- EN300-1739203
- methyl 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole-3-carboxylate
- 2228910-01-6
- Inchi： 1S/C9H12N2O3/c1-11-4-6(3-7-5-14-7)8(10-11)9(12)13-2/h4,7H,3,5H2,1-2H3
- InChI Key： KWVQEJLHPDRJSV-UHFFFAOYSA-N
- SMILES： O1CC1CC1=CN(C)N=C1C(=O)OC

Computed Properties

Exact Mass: 196.08479225g/mol
Monoisotopic Mass: 196.08479225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 56.6Å²

methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1739203-0.05g	methyl 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole-3-carboxylate	2228910-01-6	0.05g	$1682.0	2023-09-20
Enamine	EN300-1739203-0.1g	methyl 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole-3-carboxylate	2228910-01-6	0.1g	$1761.0	2023-09-20
Enamine	EN300-1739203-0.25g	methyl 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole-3-carboxylate	2228910-01-6	0.25g	$1841.0	2023-09-20
Enamine	EN300-1739203-0.5g	methyl 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole-3-carboxylate	2228910-01-6	0.5g	$1922.0	2023-09-20
Enamine	EN300-1739203-1.0g	methyl 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole-3-carboxylate	2228910-01-6	1g	$2002.0	2023-06-03
Enamine	EN300-1739203-2.5g	methyl 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole-3-carboxylate	2228910-01-6	2.5g	$3925.0	2023-09-20
Enamine	EN300-1739203-5.0g	methyl 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole-3-carboxylate	2228910-01-6	5g	$5807.0	2023-06-03
Enamine	EN300-1739203-10.0g	methyl 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole-3-carboxylate	2228910-01-6	10g	$8611.0	2023-06-03
Enamine	EN300-1739203-1g	methyl 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole-3-carboxylate	2228910-01-6	1g	$2002.0	2023-09-20
Enamine	EN300-1739203-5g	methyl 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole-3-carboxylate	2228910-01-6	5g	$5807.0	2023-09-20

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Additional information on methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole-3-carboxylate

Introduction to Methyl 1-Methyl-4-(Oxiran-2-Yl)Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2228910-01-6)

Methyl 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole-3-carboxylate, with the CAS registry number 2228910-01-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as methyl pyrazole carboxylate derivative, has garnered attention due to its unique structural features and potential applications in drug design and material science.

The molecular structure of methyl 1-methyl-4-(oxiran-2-yl)methyl-substituted pyrazole derivative is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of an oxirane (epoxide) group at the 4-position of the pyrazole ring introduces additional reactivity and functional diversity to the molecule. This structural arrangement makes it a versatile building block for further chemical modifications and functionalization.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials, such as stimuli-responsive polymers and bioactive molecules. The integration of the oxirane group into the pyrazole framework enables controlled polymerization reactions, making it a valuable component in the development of smart materials that can respond to environmental changes like temperature or pH levels.

In terms of synthesis, methyl pyrazole carboxylate derivative can be prepared via various routes, including nucleophilic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of green chemistry principles in its synthesis has also been explored, aligning with current trends toward sustainable chemical processes.

The pharmacological potential of methyl 1-methyl-4-(oxiran-2-yl)methyl derivative has been investigated in recent studies. Preclinical data suggest that this compound exhibits promising bioactivity, particularly in anti-inflammatory and anticancer assays. Its ability to modulate key cellular pathways makes it a candidate for further exploration in drug discovery programs targeting chronic diseases.

Moreover, the incorporation of this compound into nanotechnology-based delivery systems has shown potential for enhancing drug bioavailability and targeting efficiency. Its unique chemical properties make it an ideal candidate for conjugation with therapeutic agents, enabling precise delivery to diseased tissues while minimizing systemic toxicity.

In conclusion, methyl 1-methyl-4-(oxiran - yl) methyl derivative represents a multifaceted compound with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both material science and therapeutic development.